Simple green synthesis of solid polymeric bisphenol A bis(diphenyl phosphate) and its flame retardancy in epoxy resins†

RSC Advances Pub Date: 2015-09-16 DOI: 10.1039/C5RA06762F

Abstract

A simple and green method for the preparation of solid polymeric bisphenol A bis(diphenyl phosphate) (PBDP), aimed at improving the flame retardancy of epoxy resins (EP) is presented. The PBDP was synthesized through melt polycondensation and has been extensively characterized by FTIR, 1H NMR, and 31P NMR. Flame retardant properties as well as thermal properties of epoxy resin composites have been investigated by various methods. The incorporation of PBDP into EP led to a superior flame retardant performance, such as reduced heat release rate, and higher char yield during combustion, compared to pure EP. The UL-94 V-0 rating was achieved at 20 wt% of PBDP in the composite and the glass transition temperature (Tg) was maintained at the high level of the pure EP. Meanwhile, a slight improvement in fracture toughness was observed in the EP/PBDP composites compared to pure EP. The flame retardant mechanism of PBDP combines condensed phase and gas phase mechanisms such as the catalysis effect, char-forming effect, gas activity, and the improved thermal stability of char layer. Moreover, the synthesized PBDP provides a novel flame retardant for EPs that imparts them with high Tg, high fracture toughness, and excellent flame retardancy.

Graphical abstract: Simple green synthesis of solid polymeric bisphenol A bis(diphenyl phosphate) and its flame retardancy in epoxy resins
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